3-Methylidenebicyclo[3.2.1]octan-8-ol

• IUPAC Name: 3-methylidenebicyclo[3.2.1]octan-8-ol
• InChI: InChI=1S/C9H14O/c1-6-4-7-2-3-8(5-6)9(7)10/h7-10H,1-5H2
• InChI Key: WICLFDAYFFGISB-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC2CCC(C1)C2O
• Molecular Formula: C9H14O
• DSSTOX Substance ID: DTXSID301293469
• Molecular Weight: 138.21 g/mol
• CAS No.: 1638772-17-4

Description

3-Methylidenebicyclo[3.2.1]octan-8-ol is a bicyclic monoterpenoid alcohol characterized by a bicyclo[3.2.1]octane skeleton with a methylidene group (CH₂=) at position 3 and a hydroxyl group (-OH) at position 6. The bicyclo[3.2.1]octane framework is notable for its rigidity, which influences conformational stability and intermolecular interactions in pharmacological or industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methylidenebicyclo[3.2.1]octan-8-ol typically involves the use of bicyclo[3.2.1]octane derivatives as starting materials. One common method is the hydrolysis of esters of organic acids to introduce the hydroxyl group at the desired position . The reaction conditions often involve the use of acidic or basic catalysts to facilitate the hydrolysis process.

Industrial Production Methods

Industrial production of 3-Methylidenebicyclo[3.2.1]octan-8-ol may involve large-scale hydrolysis reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques, such as distillation and crystallization, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Methylidenebicyclo[3.2.1]octan-8-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives with altered functional groups.

Substitution: The methylene group can participate in substitution reactions to introduce new functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed under various conditions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of halogenated or nucleophile-substituted derivatives.

Scientific Research Applications

3-Methylidenebicyclo[3.2.1]octan-8-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methylidenebicyclo[3.2.1]octan-8-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, influencing their structure and function. The methylene group can participate in various chemical reactions, altering the compound’s reactivity and interactions.

Comparison with Similar Compounds

Structural and Functional Differences

• Methylidene vs.
• Aromatic vs. Aliphatic Substituents : The 4-trifluoromethylphenyl group in 8-Methyl-3-(4-trifluoromethylphenyl)-8-azabicyclo[3.2.1]octan-3-ol enhances lipophilicity and metabolic stability, making it a candidate for CNS-targeting drugs . In contrast, 1,5-dimethylbicyclo[3.2.1]octan-8-ol is used as a flavoring agent due to its low molecular weight and volatility .